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Compound of Interest

Compound Name: (S)-1-(3-bromophenyl)ethanamine

CAS No.: 139305-96-7

Cat. No.: B148937

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive technical overview of (S)-1-(3-
bromophenyl)ethanamine, a chiral amine of significant interest in synthetic and medicinal

chemistry. It details the molecule's physicochemical properties, outlines key experimental

protocols for its synthesis and application, and illustrates relevant chemical workflows.

Introduction
(S)-1-(3-bromophenyl)ethanamine is a chiral primary amine that serves as a valuable building

block in asymmetric synthesis. Chiral amines are integral to the structure of approximately 40%

of all pharmaceuticals, making enantiomerically pure amines like (S)-1-(3-
bromophenyl)ethanamine critical starting materials and intermediates in drug discovery and

development. Its utility stems from its ability to introduce a specific stereocenter into a target

molecule, which is crucial for achieving desired pharmacological activity and minimizing off-

target effects. This guide summarizes its key properties and common experimental procedures

relevant to its application.
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Physicochemical and Computed Properties
The fundamental properties of (S)-1-(3-bromophenyl)ethanamine are summarized below.

These data are essential for reaction planning, safety assessment, and analytical

characterization.

Property Value Reference

Molecular Formula C₈H₁₀BrN [1][2]

Molecular Weight 200.08 g/mol [1][2][3]

CAS Number 139305-96-7 [1]

Appearance Liquid

Boiling Point 96 °C at 4 mmHg

Density 1.33 g/cm³

Purity Typically ≥97% [4]

Storage Conditions
Keep in dark place, inert

atmosphere, room temperature
[1]

Key Applications in Synthesis
(S)-1-(3-bromophenyl)ethanamine is primarily utilized in two key areas of organic synthesis:

Asymmetric Synthesis: It serves as a chiral precursor or intermediate for the synthesis of

complex, enantiomerically pure molecules, including active pharmaceutical ingredients

(APIs). The amine functionality provides a reactive handle for a wide range of chemical

transformations, while the stereocenter directs the formation of subsequent chiral centers.

Chiral Resolving Agent: Although less common for this specific molecule, chiral amines are

widely used as resolving agents. They react with racemic carboxylic acids to form

diastereomeric salts, which can be separated by crystallization due to their different physical

properties, such as solubility.

Experimental Protocols
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Detailed methodologies for the synthesis and application of (S)-1-(3-
bromophenyl)ethanamine are crucial for its effective use in research and development.

The following protocol describes a general method for the asymmetric reduction of an oxime

precursor, adapted from a synthesis for the (R)-enantiomer. This method is a common strategy

for producing chiral amines.

Objective: To synthesize (S)-1-(3-bromophenyl)ethanamine from N-[1-(3-

bromophenyl)ethylidene]hydroxylamine.

Materials:

N-[1-(3-bromophenyl)ethylidene]hydroxylamine (oxime precursor)

Chiral Ruthenium Catalyst (e.g., RuCl(Cymene)((R)-tol-Binap)Cl for the (S)-amine)

Methanol

Hydrogen Gas (H₂)

Isopropanol

Parallel Autoclave System

Chiral High-Performance Liquid Chromatography (HPLC) system

Procedure:

Reaction Setup: In a glass vial, combine 1 equivalent of N-[1-(3-

bromophenyl)ethylidene]hydroxylamine with 5 mol% of the chiral ruthenium catalyst.

Solvent Addition: Add methanol to the vial (approximately 70 volumes relative to the oxime).

Hydrogenation: Place the vial into a parallel autoclave. Pressurize the system to 30 bar with

hydrogen gas.

Heating: Heat the reaction mixture to 90 °C and maintain this temperature for 24 hours with

stirring.
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Cooling and Depressurization: After 24 hours, cool the system to 20 °C and carefully vent the

hydrogen gas.

Work-up: Dilute the reaction mixture with isopropanol.

Analysis: Analyze the crude product using chiral HPLC to determine the yield and

enantiomeric excess of (S)-1-(3-bromophenyl)ethanamine.

This protocol outlines the general steps for separating a racemic mixture of a carboxylic acid

using a chiral amine like (S)-1-(3-bromophenyl)ethanamine.

Objective: To separate a racemic carboxylic acid into its individual enantiomers.

Materials:

Racemic carboxylic acid

(S)-1-(3-bromophenyl)ethanamine (resolving agent)

Suitable solvent (e.g., ethanol, methanol, or a mixture)

Filtration apparatus

Acid and Base solutions for recovery (e.g., HCl, NaOH)

Procedure:

Salt Formation: Dissolve the racemic carboxylic acid in a suitable solvent. Add an equimolar

amount of (S)-1-(3-bromophenyl)ethanamine. The two enantiomers of the acid will react

with the single enantiomer of the amine to form a mixture of two diastereomeric salts.

Fractional Crystallization: Allow the solution to cool slowly. One of the diastereomeric salts

will be less soluble and will crystallize out of the solution. The difference in solubility is the

basis for the separation.

Isolation: Isolate the crystallized salt by filtration. The other diastereomer remains in the

filtrate.
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Liberation of the Enantiomer: Treat the isolated diastereomeric salt with an acid (e.g., HCl) to

protonate the amine and liberate the enantiomerically pure carboxylic acid. The resolving

agent can be recovered by subsequent basification and extraction.

Recovery from Filtrate: The other enantiomer of the carboxylic acid can be recovered from

the filtrate by a similar process of acidification and extraction.

Workflow Visualizations
The following diagrams illustrate the key experimental workflows described in this guide.

Asymmetric Synthesis Workflow

1. Reaction Setup
(Oxime + Chiral Catalyst)

2. Hydrogenation
(30 bar H₂, 90 °C, 24h)

3. Work-up
(Cooling & Dilution)

4. Analysis
(Chiral HPLC)

Product:
(S)-1-(3-bromophenyl)ethanamine

Click to download full resolution via product page

Caption: Workflow for the asymmetric synthesis of (S)-1-(3-bromophenyl)ethanamine.
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Chiral Resolution Workflow
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Caption: General workflow for chiral resolution using a chiral amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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